Cas no 2680730-43-0 (3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2680730-43-0
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5648400
• PubChem ID: 165911238
• Update Time: 2025-05-21

3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276496
• 2680730-43-0
• 3-(1-acetylpiperidin-4-yl)-1,2-oxazole-4-carboxylic acid
• 3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H14N2O4/c1-7(14)13-4-2-8(3-5-13)10-9(11(15)16)6-17-12-10/h6,8H,2-5H2,1H3,(H,15,16)
• InChI Key： UVMMHFHDOLWZFH-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C(C2CCN(C(C)=O)CC2)=N1

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-4-carboxylic acid

3-(1-Acetylpiperidin-4-yl)-1,2-Oxazole-4-Carboxylic Acid: A Comprehensive Overview

3-(1-Acetylpiperidin-4-yl)-1,2-Oxazole-4-Carboxylic Acid, also known by its CAS number 2680730-43-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of the oxazole class, which has been extensively studied for its potential applications in drug design and material science. The structure of this molecule combines a piperidine ring with an acetyl group and a carboxylic acid moiety, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry. For instance, researchers have explored the role of oxazole-containing compounds in modulating enzyme activity and receptor binding. In particular, the presence of the piperidine ring in 3-(1-Acetylpiperidin-4-yl)-1,2-Oxazole has been shown to enhance the compound's bioavailability and stability. This makes it a promising candidate for use in drug delivery systems and as a precursor for more complex molecules.

The synthesis of 3-(1-Acetylpiperidin-4-yl)-1,2-Oxazole involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The acetyl group attached to the piperidine ring plays a crucial role in stabilizing the molecule's structure and influencing its reactivity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield rates.

In terms of applications, this compound has shown potential in the development of novel antibiotics. Studies have demonstrated that certain derivatives of oxazole carboxylic acids exhibit antimicrobial activity against a range of bacterial strains. Furthermore, its ability to act as a chelating agent has opened avenues for its use in metalloenzyme inhibition and metal coordination chemistry.

The structural versatility of CAS No 2680730-43-based compounds also extends to their use in polymer science. Researchers have investigated their role as monomers in the synthesis of functional polymers with tailored properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance materials applications.

In conclusion, 3-(1-Acetylpiperidin-4-Yl)-1,2-Oxazole, with its unique chemical structure and diverse functional groups, continues to be a focal point in contemporary chemical research. Its potential applications span across multiple disciplines, from drug discovery to materials engineering. As ongoing studies uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing scientific innovation.